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Compound of Interest

Compound Name: Diethylcyanamide

Cat. No.: B1293381

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of Diethylcyanamide (CAS 617-83-4), a
versatile chemical intermediate. The document covers its chemical and physical properties,
spectroscopic data, synthesis, key reactions, and safety information. Detailed experimental
protocols for its synthesis and representative applications are provided, along with
visualizations of experimental workflows. This guide is intended to serve as a comprehensive
resource for researchers and professionals in chemistry and drug development.

Chemical and Physical Properties

Diethylcyanamide is a clear, colorless liquid at room temperature.[1][2] It is an organic
compound with the molecular formula CsH1oN2.[3] Key quantitative properties are summarized
in the table below for easy reference.
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Property Value Reference(s)
Molecular Weight 98.15 g/mol [B14151[61[7]
CAS Number 617-83-4 [31[4151[6][7]
EINECS Number 210-532-7 [3][4][5]
Melting Point -80.6 °C [31[81I9]
Boiling Point 186-188 °C (lit.) [11031[41[5]1(8]
Density 0.846 g/mL at 25 °C (lit.) [11[3]1[4][5]18]
Refractive Index (n20/D) 1.423 (lit.) [L1[31[415118]
Flash Point 69 °C (156.2 °F) - closed cup [41[5]

Vapor Pressure 0.613 mmHg at 25°C [3]

pKa -4.27 + 0.70 (Predicted) [3]

LogP 0.709 [10]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Diethylcyanamide.

« Infrared (IR) Spectroscopy: The IR spectrum of diethylcyanamide is characterized by a

strong absorption band in the region of 2100-2260 cm~1, which is indicative of the C=N
(nitrile) stretching vibration.[4][11]

e Mass Spectrometry (MS): The mass spectrum of diethylcyanamide shows a molecular ion

peak corresponding to its molecular weight.[12] Fragmentation patterns can be analyzed to
confirm the structure.[12][13][14][15]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum would be expected to show signals corresponding to

the two ethyl groups.
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o 18C NMR: The carbon NMR spectrum would show distinct signals for the methyl,
methylene, and nitrile carbons.

While specific peak data from the searches is limited, typical shifts for similar structures can be
inferred.[3][16]

Synthesis and Experimental Protocols

Diethylcyanamide is primarily synthesized through the reaction of diethylamine with cyanogen
bromide.[8][9]

Synthesis of Diethylcyanamide from Diethylamine and
Cyanogen Bromide

This protocol is based on the known reactivity of amines with cyanogen bromide.[9]
Reaction: (CzHs)2NH + BrCN — (C2Hs)2NCN + HBr

Materials:

Diethylamine

Cyanogen bromide

Anhydrous diethyl ether or a similar aprotic solvent

A suitable base (e.qg., triethylamine or sodium hydroxide) to neutralize the HBr byproduct.

Experimental Protocol:

 In a well-ventilated fume hood, dissolve diethylamine in anhydrous diethyl ether in a round-
bottom flask equipped with a magnetic stirrer and a dropping funnel.

e Cool the flask in an ice bath to 0°C.

» Dissolve an equimolar amount of cyanogen bromide in anhydrous diethyl ether and add it to
the dropping funnel.
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Add the cyanogen bromide solution dropwise to the stirred diethylamine solution over a
period of 30-60 minutes, maintaining the temperature at 0°C.

After the addition is complete, add a slight excess of a base (e.g., triethylamine) to neutralize
the hydrobromic acid formed during the reaction.

Allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.
Filter the reaction mixture to remove the precipitated ammonium salt.

Wash the filtrate with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent by rotary evaporation.

Purify the crude product by vacuum distillation to obtain pure diethylcyanamide.
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Synthesis of Diethylcyanamide Workflow.
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Chemical Reactivity and Applications

Diethylcyanamide serves as a valuable intermediate in organic synthesis.[3] Its primary
applications include its use in the preparation of guanidines and heterocyclic compounds.[1][4]

Preparation of Lithium 1,1,3,3-tetraethylguanidinate

Diethylcyanamide reacts with lithium diethylamide to form lithium 1,1,3,3-
tetraethylguanidinate.[1][4]

Reaction: (C2Hs)2NCN + LIN(C2Hs)2 — Li[(C2Hs)2NC(N(Cz2H5)2)]

Experimental Protocol:

In a glovebox or under an inert atmosphere, prepare a solution of lithium diethylamide in
hexane. This can be generated in situ from diethylamine and n-butyllithium.

Cool the lithium diethylamide solution to 0°C.

Add an equimolar amount of diethylcyanamide dropwise to the stirred solution.

Allow the reaction mixture to stir at room temperature for several hours.

The product, lithium 1,1,3,3-tetraethylguanidinate, will precipitate from the hexane solution.

Isolate the solid product by filtration, wash with cold hexane, and dry under vacuum.
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Preparation of Lithium 1,1,3,3-tetraethylguanidinate.
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Catalytic [2+2+2] Cycloaddition Reactions

Diethylcyanamide can participate in transition metal-catalyzed [2+2+2] cycloaddition
reactions, which are powerful methods for the synthesis of substituted pyridines.

Experimental Protocol (General Procedure):

e In a dried Schlenk tube under an inert atmosphere, combine the transition metal catalyst
(e.g., aniron(ll) iodide complex with a suitable ligand like dppp) and a reducing agent (e.g.,
zinc dust) in an anhydrous solvent such as THF.

 Stir the mixture at room temperature to form the active catalyst.
e Add the alkyne substrate to the reaction mixture.
e Add a molar excess of diethylcyanamide to the mixture.

« Stir the reaction at room temperature or with gentle heating for 24 hours, or until the reaction
is complete as monitored by TLC or GC-MS.

e Upon completion, remove the solvent under reduced pressure.

» Purify the crude product by silica gel flash column chromatography to isolate the desired
substituted pyridine.

Safety and Handling

Diethylcyanamide is a toxic compound and should be handled with appropriate safety
precautions.
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Precautionary

Hazard Statement GHS Classification Reference(s)
Statement Codes
H301 + H311 + H331: o P261, P280, P301 +
o ) Acute Toxicity (Oral,
Toxic if swallowed, in ) P310, P302 + P352 +
] ) ) Dermal, Inhalation), [41[5][13][17]
contact with skin or if P312, P304 + P340 +
) Category 3
inhaled. P311
H315: Causes skin Skin Irritation,
N [41[51[13][17]
irritation. Category 2
H319: Causes serious  Eye Irritation,
o P305 + P351 + P338 [41[5][13][17]
eye irritation. Category 2
Specific Target Organ
H335: May cause . i
Toxicity — Single [4115][17]

respiratory irritation.

Exposure, Category 3

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5][18]

o Skin Protection: Wear chemically resistant gloves.[5][18]

» Respiratory Protection: Use a NIOSH-approved respirator with appropriate cartridges for

organic vapors if working outside of a fume hood or with poor ventilation.[5]

Handling and Storage:

Keep container tightly closed.[18]

Handle in a well-ventilated area, preferably in a fume hood.[18]

Store in a cool, dry place away from heat, sparks, and open flames.[18]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[18]

Biological Activity and Signaling Pathways
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Current literature primarily focuses on the synthetic applications of diethylcyanamide.
Extensive searches did not reveal significant, well-characterized biological activities or direct
modulation of specific signaling pathways. Its toxicity suggests a potential for biological
interaction, but this has not been a major area of research. The compound's main role in the
scientific literature is that of a chemical building block rather than a bioactive agent.

Conclusion

Diethylcyanamide (CAS 617-83-4) is a valuable and versatile chemical intermediate with well-
defined physical and chemical properties. Its utility in the synthesis of guanidines and
heterocyclic compounds makes it a relevant molecule for organic chemists and those in the
field of drug discovery and development. Proper handling and adherence to safety protocols
are essential when working with this toxic compound. This guide provides a foundational
understanding of diethylcyanamide to support its safe and effective use in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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